Cas no 334616-31-8 (N-(2-Aminoethyl) Cyclopamine)

• Product Name: N-(2-Aminoethyl) Cyclopamine
• CAS No: 334616-31-8
• MF: C₂₉H₄₆N₂O₂
• MW: 454.687748432159
• CID: 825573
• PubChem ID: 21043579
• Update Time: 2025-04-19

N-(2-Aminoethyl) Cyclopamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl) Cyclopamine
• LogP
• N-aminoethylcyclopamine
• 334616-31-8

• Inchi： 1S/C29H46N2O2/c1-17-13-26-27(31(16-17)12-11-30)19(3)29(33-26)10-8-22-23-6-5-20-14-21(32)7-9-28(20,4)25(23)15-24(22)18(29)2/h5,17,19,21-23,25-27,32H,6-16,30H2,1-4H3
• InChI Key： QCFBFPHBSKOKSL-UHFFFAOYSA-N
• SMILES： O1C2CC(C)CN(CCN)C2C(C)C21C(C)=C1CC3C4(C)CCC(CC4=CCC3C1CC2)O

Computed Properties

• Exact Mass: 454.35592871g/mol
• Monoisotopic Mass: 454.35592871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Melting Point: 188-200°C